1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone

• IUPAC Name: 1-[4-acetyl-1-(3-amino-4-methylphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C17H20N2O2/c1-9-6-7-14(8-15(9)18)19-10(2)16(12(4)20)17(11(19)3)13(5)21/h6-8H,18H2,1-5H3
• InChI Key: ZBRXYXHGTNIEBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(C(=C2C)C(=O)C)C(=O)C)C)N
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone, also known as DAPTA, is a small molecule that has been extensively studied for its potential therapeutic applications. DAPTA is a synthetic compound that belongs to the class of pyrrole derivatives. It has a molecular weight of 356.47 g/mol and a chemical formula of C22H25N3O2.

Mechanism of Action

The mechanism of action of 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone is not fully understood. However, it is believed to work by binding to specific receptors on the surface of cells. 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been shown to bind to the CD4 receptor on human cells, which prevents the entry of HIV-1 into the cell. It has also been shown to bind to the estrogen receptor, which may explain its anticancer properties. Additionally, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to inhibit the activity of certain enzymes, which may contribute to its antibacterial properties.
Biochemical and Physiological Effects
1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to have several biochemical and physiological effects. It has been shown to inhibit the entry of HIV-1 into human cells, which may prevent the spread of the virus. 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has also been found to inhibit the growth of several types of cancer cells, which may have potential therapeutic applications. Furthermore, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to have antibacterial properties against several strains of bacteria, which may have implications for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized on a large scale, which makes it readily available for research. Additionally, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been extensively studied, and its properties and potential therapeutic applications are well documented. However, there are also limitations to using 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings. Furthermore, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone may have potential side effects that have not yet been fully explored.

Future Directions

There are several future directions for the study of 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone. One potential application is in the development of new antiviral drugs. 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been shown to inhibit the entry of HIV-1 into human cells, which may have implications for the treatment of HIV/AIDS. Additionally, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to have potential anticancer and antibacterial properties, which may have implications for the treatment of cancer and bacterial infections. Furthermore, future research may focus on the development of new synthetic compounds based on the structure of 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone, which may have even greater therapeutic potential.

Synthesis Methods

The synthesis of 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone involves the reaction of 3-amino-4-methylacetophenone with 2,5-dimethyl-1H-pyrrole-3,4-dicarboxylic acid anhydride in the presence of a base. The reaction yields 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone as a yellow solid with a purity of over 99%. The synthesis of 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone is relatively simple and can be performed on a large scale, making it a viable candidate for further research.

Scientific Research Applications

1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been extensively studied for its potential therapeutic applications. It has been shown to have antiviral, antibacterial, and anticancer properties. 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to inhibit the entry of HIV-1 into human cells by binding to the CD4 receptor. It has also been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. Furthermore, 1,1'-[1-(3-amino-4-methylphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone has been found to have antibacterial properties against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.